Cas no 1339178-74-3 (2-amino-N-methylcyclohexane-1-carboxamide)

• Product Name: 2-amino-N-methylcyclohexane-1-carboxamide
• CAS No: 1339178-74-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4589355
• PubChem ID: 13697510
• Update Time: 2025-05-19

2-amino-N-methylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methylcyclohexane-1-carboxamide

• Inchi： 1S/C8H16N2O/c1-10-8(11)6-4-2-3-5-7(6)9/h6-7H,2-5,9H2,1H3,(H,10,11)
• InChI Key： CNTLKDRKZHDGJD-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)CCCCC1N

Additional information on 2-amino-N-methylcyclohexane-1-carboxamide

2-Amino-N-Methylcyclohexane-1-Carboxamide: A Comprehensive Overview

2-Amino-N-Methylcyclohexane-1-Carboxamide (CAS No. 1339178-74-3) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines an amino group and a methyl-substituted carboxamide moiety attached to a cyclohexane ring. The cyclohexane ring provides structural stability, while the functional groups enhance its reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of 2-amino-N-methylcyclohexane-1-carboxamide as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antimicrobial agents, where its ability to interact with bacterial membranes has shown promising results. Additionally, this compound has been utilized in the synthesis of polymer stabilizers, enhancing the durability and thermal resistance of polymer materials.

The synthesis of 2-amino-N-methylcyclohexane-1-carboxamide involves a multi-step process that typically begins with the preparation of cyclohexanecarboxylic acid. This is followed by amidation to introduce the amino and methyl groups, resulting in the final product. The reaction conditions, including temperature and catalyst selection, play a crucial role in ensuring high yields and purity of the compound.

In terms of applications, 2-amino-N-methylcyclohexane-1-carboxamide has found significant use in the pharmaceutical industry as a building block for drug development. Its ability to form stable complexes with metal ions has made it valuable in the design of metal-based drugs, particularly for targeting specific biological pathways. Furthermore, this compound has been employed in the synthesis of peptide analogs, which are critical in drug discovery and development.

Recent advancements in green chemistry have also influenced the production methods of 2-amino-N-methylcyclohexane-1-carboxamide. Researchers have explored environmentally friendly synthesis routes that minimize waste and reduce energy consumption. For instance, catalytic hydrogenation and enzymatic transformations have been proposed as sustainable alternatives to traditional synthetic methods.

The physical properties of 2-amino-N-methylcyclohexane-1-carboxamide make it suitable for various industrial applications. Its melting point, boiling point, and solubility characteristics are well-documented, providing essential information for its handling and processing. The compound's stability under different conditions also ensures its reliability in large-scale manufacturing processes.

In conclusion, 2-amino-N-methylcyclohexane-1-carboxamide (CAS No. 1339178-74-3) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry, particularly in drug development and materials science. As research continues to uncover new potentials for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.